N-(4-{2-[benzyl(methyl)amino]ethyl}phenyl)-4-(pyridin-3-yl)-1,3-thiazol-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“N-(4-{2-[benzyl(methyl)amino]ethyl}phenyl)-4-(pyridin-3-yl)-1,3-thiazol-2-amine” is a complex organic compound. It consists of a benzyl group, a pyridine ring, and a thiazole ring, all connected by amine linkages .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with multiple rings and functional groups. The benzyl group is a phenyl ring attached to a methylene group, which is then attached to an amine group. The pyridine ring is a six-membered ring with five carbon atoms and one nitrogen atom. The thiazole ring is a five-membered ring with three carbon atoms, one nitrogen atom, and one sulfur atom .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the amine groups and the aromatic rings. The amine groups could participate in reactions such as acid-base reactions or nucleophilic substitutions. The aromatic rings could undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the aromatic rings and the amine groups could result in significant polarity, which would influence properties such as solubility and melting point .Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(4-{2-[benzyl(methyl)amino]ethyl}phenyl)-4-(pyridin-3-yl)-1,3-thiazol-2-amine involves the reaction of 4-(pyridin-3-yl)-1,3-thiazol-2-amine with 2-bromoethylbenzene, followed by reduction of the resulting intermediate with lithium aluminum hydride. The resulting amine is then reacted with benzylmethylamine to form the final product.", "Starting Materials": [ "4-(pyridin-3-yl)-1,3-thiazol-2-amine", "2-bromoethylbenzene", "lithium aluminum hydride", "benzylmethylamine" ], "Reaction": [ "4-(pyridin-3-yl)-1,3-thiazol-2-amine is reacted with 2-bromoethylbenzene in the presence of a base such as potassium carbonate to form an intermediate.", "The intermediate is then reduced with lithium aluminum hydride to form an amine intermediate.", "The amine intermediate is then reacted with benzylmethylamine in the presence of a base such as sodium hydride to form the final product, N-(4-{2-[benzyl(methyl)amino]ethyl}phenyl)-4-(pyridin-3-yl)-1,3-thiazol-2-amine." ] } | |
CAS RN |
1532515-56-2 |
Product Name |
N-(4-{2-[benzyl(methyl)amino]ethyl}phenyl)-4-(pyridin-3-yl)-1,3-thiazol-2-amine |
Molecular Formula |
C24H24N4S |
Molecular Weight |
400.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.